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Compound of Interest
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(15S)-15-hydroperoxyicosa-11,13-

dienoic acid

CAS No.: 145375-41-3

Cat. No.: B136279

Get Quote

Introduction: The Challenge and Importance of 15-
HPETE
15-Hydroperoxyeicosatetraenoic acid (15-HPETE) is a critical, yet highly labile, lipid mediator

synthesized from arachidonic acid by the action of 15-lipoxygenase (15-LOX) and certain

cyclooxygenase (COX) enzymes.[1][2][3][4] As a hydroperoxy-containing eicosanoid, it serves

as a key precursor to a range of bioactive molecules, including the more stable anti-

inflammatory lipid 15-hydroxyeicosatetraenoic acid (15-HETE), lipoxins, and eoxins.[3][5] The

biological activities of 15-HPETE itself are significant, encompassing roles in modulating

cellular signaling, inflammation, and apoptosis.[6][7]

However, the very feature that makes 15-HPETE a potent signaling molecule—the

hydroperoxide group—also renders it exceptionally unstable. In biological systems, it is almost

instantaneously reduced to 15-HETE by ubiquitous cellular peroxidases.[5] This inherent

instability presents a significant technical challenge for researchers aiming to isolate and study
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its specific biological functions. Non-enzymatic degradation can also occur, leading to a

heterogeneous mixture of byproducts.

This guide provides a comprehensive, field-proven methodology for the high-fidelity purification

of 15-HPETE from biological matrices. The protocols herein are designed to minimize

degradation and preserve the integrity of the target analyte, enabling accurate downstream

analysis and functional studies. We will detail the causal logic behind each step, from initial

sample handling to final chromatographic separation, to empower researchers with a robust

and reproducible workflow.

Foundational Biochemistry: The 15-HPETE
Synthetic Pathway
Understanding the metabolic context of 15-HPETE is crucial for its successful purification. The

molecule is an intermediate in a cascade that can proceed in several directions. The primary

goal of the purification protocol is to intercept 15-HPETE after its formation and before its rapid

enzymatic or non-enzymatic conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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